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Compound of Interest

Compound Name: Diisooctyl sebacate

Cat. No.: B1670628

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisooctyl sebacate (CAS No. 27214-90-0), a diester of sebacic acid and isooctyl alcohol, is a
versatile compound with significant applications across various industries, including as a
plasticizer, emollient, and solvent. Its physical properties are critical to its functionality and
performance in diverse formulations. This technical guide provides a comprehensive overview
of the core physical characteristics of diisooctyl sebacate, supported by experimental
methodologies and structured data presentation for ease of reference and comparison.

Core Physical Properties

The physical properties of diisooctyl sebacate are summarized in the tables below. These
values represent a synthesis of data from various technical sources. It is important to note that
some variations may exist due to different measurement conditions and purities of the
substance.

General and Thermal Properties
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Property Value Units Notes
Molecular Formula C26H5004 -
Molecular Weight 426.67 g/mol
Colorless to light
Appearance o -
yellow, oily liquid
Boiling Point 225 °C at 2 mmHg
at 760 mmHg (for
~435-436 °C _
dioctyl sebacate)
Melting Point Not available °C
Flash Point 215 °C

itv and Optical .

Property Value Units Conditions
Density 0.91 g/cm3 at 20°C
0.913-0.917 g/cm3 at 20°C
0.914 g/mL at 25°C
Refractive Index 1.454 - at 20°C
1.450 - 1.455 - at 20°C
1.449 - 1.451 - at 25°C

Viscosity
Temperature Viscosity Units
20°C 21-25 mm?z/s (cSt)
25°C 25 cP
40°C 9.5-135 mm2/s (cSt)
100°C 3.20 mm?z/s (cSt)
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Solubility

The solubility of diisooctyl sebacate is a key factor in its application as a solvent and in
formulations.

Solvent Solubility Notes
Water 5.149 x 10-° (estimated) mg/L at 25°C
Alcohol (general) Soluble

Quantitative data not readily
Ethanol Soluble

available.

Quantitative data not readily
Methanol Soluble ]

available.

Quantitative data not readily
Acetone Soluble )

available.

Quantitative data not readily
Toluene Soluble ]

available.
Hydrocarbons Soluble
Ketones Soluble
Esters Soluble
Chlorinated Hydrocarbons Soluble

Experimental Protocols

Detailed experimental protocols for determining the physical properties of diisooctyl sebacate
are based on established standards, such as those from ASTM International.

Viscosity Measurement (Generalized Protocol based on
ASTM D445/D2196)

The viscosity of diisooctyl sebacate can be determined using a rotational viscometer.
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Objective: To measure the dynamic viscosity of diisooctyl sebacate at a specified
temperature.

Apparatus:

Rotational viscometer with appropriate spindle

Temperature-controlled water bath or chamber

Calibrated thermometer

Beaker

Procedure:

Temperature Control: Set the water bath or temperature chamber to the desired temperature
(e.g., 20°C, 40°C, or 100°C) and allow it to equilibrate.

o Sample Preparation: Place a sufficient amount of diisooctyl sebacate into a beaker and
allow it to reach thermal equilibrium within the temperature-controlled environment.

o Viscometer Setup: Select a spindle and rotational speed appropriate for the expected
viscosity of the sample.

o Measurement: Immerse the spindle into the diisooctyl sebacate to the marked level. Start
the viscometer and allow the reading to stabilize.

o Data Recording: Record the viscosity reading from the instrument.

o Replicates: Perform multiple readings to ensure accuracy and calculate the average
viscosity.

Refractive Index Measurement (Generalized Protocol
based on ASTM D1218/D1747)

The refractive index of diisooctyl sebacate can be measured using a refractometer.

Objective: To determine the refractive index of diisooctyl sebacate at a specified temperature.
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Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature bath

Light source (typically a sodium lamp, 589 nm)

Lens tissue

Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

Calibration: Calibrate the refractometer using a standard of known refractive index.

» Temperature Control: Circulate water from the constant temperature bath through the
refractometer prisms to bring them to the desired temperature (e.g., 20°C or 25°C).

o Sample Application: Place a few drops of diisooctyl sebacate onto the surface of the lower
prism.

e Measurement: Close the prisms and allow a few minutes for the sample to reach the prism
temperature. Adjust the instrument to bring the dividing line between the light and dark fields
into the crosshairs of the eyepiece.

o Data Recording: Read the refractive index from the instrument's scale.

e Cleaning: Clean the prism surfaces thoroughly with a suitable solvent and lens tissue after
each measurement.

Visualizations

Relationship between Molecular Structure and Physical
Properties
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Prepare Diisooctyl Sebacate Sample

i

Set and Equilibrate Temperature

i

Set up Rotational Viscometer

i

Perform Viscosity Measurement

o

Record Stabilized Reading No

Repeat for Accuracy

Analyze Data and Calculate Average
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Diisooctyl Sebacate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670628#physical-properties-of-diisooctyl-sebacate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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